Cas no 102672-57-1 (1-Iodoethyl cyclohexylcarbonate)

• Product Name: 1-Iodoethyl cyclohexylcarbonate
• CAS No: 102672-57-1
• MF: C₉H₁₅IO₃
• MW: 298.118075609207
• CID: 62309
• PubChem ID: 11109278
• Update Time: 2025-06-08

1-Iodoethyl cyclohexylcarbonate Chemical and Physical Properties

Names and Identifiers

• 1-Iodoethyl cyclohexyl carbonate
• cyclohexyl 1-iodoethyl carbonate
• carbonic acid cyclohexyl ester 1-iodo-ethyl ester
• Carbonic acid,cyclohexyl 1-iodoethyl ester
• 1-(Cyclohexyloxycarbonyloxy)ethyliodide
• 1-Iodoethyl Cyclohexyl Carbonate (JCC-5)
• CYCLOHEXYL1-IODOETHYLCARBONATE
• WRBLBPRJIBIRBP-UHFFFAOYSA-N
• 1-(cyclohexyloxycarbonyloxy)ethyl iodide
• 1-{[(cyclohexyloxy)carbonyl]oxy}-1-iodo-ethane
• 1-(cyclohexyloxycarbonyloxy)-ethyliodide
• SCHEMBL305826
• Carbonic acid, cyclohexyl 1-iodoethyl ester
• 102672-57-1
• AKOS015911945
• Cyclohexyl (1-iodoethyl) carbonate
• DTXSID60455557
• 1-Iodoethyl cyclohexylcarbonate

• Inchi： 1S/C9H15IO3/c1-7(10)12-9(11)13-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
• InChI Key： WRBLBPRJIBIRBP-UHFFFAOYSA-N
• SMILES： IC(C)OC(=O)OC1CCCCC1

Computed Properties

• Exact Mass: 298.00700
• Monoisotopic Mass: 298.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.571
• Boiling Point: 319.208 °C at 760 mmHg
• Flash Point: 319.208 °C at 760 mmHg
• Refractive Index: 1.525
• PSA: 35.53000
• LogP: 3.25330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 1-Iodoethyl cyclohexylcarbonate

Recent Advances in the Study of 1-Iodoethyl cyclohexylcarbonate (CAS: 102672-57-1)

1-Iodoethyl cyclohexylcarbonate (CAS: 102672-57-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug delivery systems, particularly as a prodrug or a reactive intermediate in organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 1-Iodoethyl cyclohexylcarbonate as a versatile alkylating agent. The researchers highlighted its ability to selectively modify biomolecules under mild conditions, making it a promising candidate for targeted drug delivery. The compound's unique chemical properties, including its stability and reactivity, were thoroughly characterized using NMR spectroscopy and mass spectrometry.

In another recent investigation, scientists explored the compound's role in prodrug design. By leveraging the iodoethyl moiety, researchers were able to develop a novel class of prodrugs that release active pharmaceutical ingredients (APIs) upon enzymatic cleavage. This approach was particularly effective in enhancing the bioavailability of poorly soluble drugs, as reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters.

Further advancements have been made in understanding the safety and pharmacokinetic profile of 1-Iodoethyl cyclohexylcarbonate. Preclinical studies conducted in 2023 revealed that the compound exhibits favorable metabolic stability and low toxicity in animal models. These findings suggest its potential for further development in clinical settings, although additional toxicological studies are warranted.

The synthesis of 1-Iodoethyl cyclohexylcarbonate has also been optimized in recent years. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing cyclohexanol and iodoethanol as starting materials. This development is expected to facilitate broader research and industrial applications of the compound.

Looking ahead, researchers are investigating the potential of 1-Iodoethyl cyclohexylcarbonate in combination therapies and nanotechnology-based drug delivery systems. Preliminary results from ongoing studies indicate that the compound could be used to functionalize nanoparticles, enabling targeted delivery of anticancer agents. These findings were presented at the 2024 American Chemical Society National Meeting.

In conclusion, 1-Iodoethyl cyclohexylcarbonate (CAS: 102672-57-1) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Its unique properties as an alkylating agent and prodrug component, coupled with recent advancements in synthesis and safety profiling, position it as a valuable tool for future drug discovery efforts. Continued research in this area is expected to yield further insights into its therapeutic potential and mechanistic underpinnings.